Cas no 1805223-13-5 (Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1805223-13-5
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4947599
• Update Time: 2025-09-23

Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-2-18-10(17)7-3-6(5-16)9(12)4-8(7)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： KZMYHVQBIPRUGU-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate

Recent Advances in the Application of Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate (CAS: 1805223-13-5) in Chemical Biology and Pharmaceutical Research

Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate (CAS: 1805223-13-5) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This compound's unique trifluoromethyl and cyano functional groups contribute to its reactivity and potential as a building block for more complex molecules with therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate in the synthesis of potent kinase inhibitors. The researchers employed this compound as a precursor to develop a series of pyridine derivatives that exhibited significant activity against various cancer cell lines. The presence of the trifluoromethyl group was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in drug development.

In the field of agrochemical research, this compound has shown promise as well. A recent patent application (WO2023056789) describes its incorporation into novel fungicidal agents. The electron-withdrawing properties of the cyano and trifluoromethyl groups were crucial in optimizing the lipophilicity and bioavailability of the final products, leading to improved field performance against resistant fungal strains.

From a synthetic chemistry perspective, innovative methodologies have been developed to further functionalize Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate. A 2024 publication in Organic Letters detailed a palladium-catalyzed cross-coupling reaction that enables the introduction of various aryl groups at the 4-position, significantly expanding the structural diversity accessible from this versatile intermediate.

The compound's mechanism of action in biological systems is also under investigation. Preliminary studies suggest that derivatives of Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate may interact with specific protein targets through halogen bonding, with the chlorine atom playing a critical role in molecular recognition. This finding opens new avenues for rational drug design targeting protein-protein interactions.

Quality control and analytical methods for this compound have seen recent improvements as well. A 2023 analytical chemistry study developed a robust HPLC-MS method for the quantification of Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate and its potential impurities, addressing the growing need for reliable characterization in pharmaceutical manufacturing.

Looking forward, researchers anticipate expanded applications of this compound in PROTAC (Proteolysis Targeting Chimera) development, where its structural features could facilitate the design of effective linker molecules. Several pharmaceutical companies have included derivatives of Ethyl 4-chloro-5-cyano-2-(trifluoromethyl)benzoate in their preclinical pipelines, particularly for oncology and inflammatory disease targets.